Trifluoromethanesulfonyl bromide

• IUPAC Name: trifluoromethanesulfonyl bromide
• InChI: InChI=1S/CBrF3O2S/c2-8(6,7)1(3,4)5
• InChI Key: IMNIECVIVJOTBH-UHFFFAOYSA-N
• Canonical SMILES: C(F)(F)(F)S(=O)(=O)Br
• Molecular Formula: CBrF3O2S
• DSSTOX Substance ID: DTXSID40553989
• Molecular Weight: 212.98 g/mol
• CAS RN: 15458-53-4

Description

Trifluoromethanesulfonyl bromide, also known as Triflyl Bromide, is a chemical compound with the molecular formula CBrF3O2S and a molecular weight of 212.97. It is a liquid at 20°C and should be stored at temperatures between 0-10°C. It is colorless to brown transparent liquid.

Synthesis Analysis

The main methods of synthesis of linear ω-trifluoromethyl-containing aliphatic derivatives involve the addition of polyhaloalkanes (CCl4, CCl3Br) to terminal olefins with the further fluorination of the adducts and direct addition of the CF3-group to the hydrocarbon chain.

Chemical Reactions Analysis

The interaction between trifluoromethanesulfonyl bromide and unsaturated hydrocarbons has been studied under the conditions of photochemical, thermochemical, and ion-radical initiation. Trifluoromethanesulfonyl bromide is of special interest among the chemicals used for direct trifluoromethylation of unsaturated compounds.

Physical And Chemical Properties Analysis

Trifluoromethanesulfonyl bromide is a liquid at 20°C. It should be stored at temperatures between 0-10°C. It is colorless to brown transparent liquid.

Scientific Research Applications

Fluorotrifluoromethylation Reactions

These reactions introduce both CF₃ and fluorine atoms into organic compounds. Trifluoromethanesulfonyl bromide plays a crucial role in constructing complex, multifunctionalized trifluoromethylated derivatives. .

Photochemical and Thermochemical Studies

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Safety and Hazards

Trifluoromethanesulfonyl bromide is classified as dangerous and can cause severe skin burns and eye damage. It should be handled with care, using protective gloves, clothing, and eye/face protection. In case of contact with skin or eyes, it’s recommended to wash thoroughly with water.

Mechanism of Action

Target of Action

Trifluoromethanesulfonyl bromide primarily targets unsaturated hydrocarbons . It is a strong electrophile, useful for introducing the triflyl group, CF3SO2 .

Mode of Action

The compound interacts with its targets under conditions of photochemical, thermochemical, and ion-radical initiation . It can be easily reduced to generate a trifluoromethyl radical intermediate . This radical adds to the double bond of unsaturated hydrocarbons to afford a new radical intermediate .

Biochemical Pathways

The interaction of trifluoromethanesulfonyl bromide with unsaturated hydrocarbons leads to the formation of aliphatic compounds containing a terminal trifluoromethyl group . These compounds can be used for preparing pharmaceuticals, agricultural chemicals, surfactants, and liquid crystals .

Pharmacokinetics

The resulting aliphatic compounds containing a terminal trifluoromethyl group are characterized by a short half-life in the atmosphere and low values of the global warming potential (gwp) .

Result of Action

The result of the action of trifluoromethanesulfonyl bromide is the formation of aliphatic compounds containing a terminal trifluoromethyl group . These compounds have various applications in the synthesis of pharmaceuticals, agricultural chemicals, surfactants, and liquid crystals .

Action Environment

The action of trifluoromethanesulfonyl bromide is influenced by environmental factors such as light and temperature . The compound’s interaction with unsaturated hydrocarbons is studied under conditions of photochemical, thermochemical, and ion-radical initiation . The reactions in sealed tubes are potentially dangerous and can be accompanied by an explosion .